6-(3-methoxypiperidin-1-yl)-N,N-dimethylpyrimidin-4-amine

• IUPAC Name: 6-(3-methoxypiperidin-1-yl)-N,N-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C12H20N4O/c1-15(2)11-7-12(14-9-13-11)16-6-4-5-10(8-16)17-3/h7,9-10H,4-6,8H2,1-3H3
• InChI Key: MUCOWKVAVVZUEC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)N2CCCC(C2)OC
• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on the specific compound. For example, the molecular weight of “6-(3-Methoxypiperidin-1-yl)pyridin-3-amine” is 207.27 g/mol.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidine derivatives, including our compound of interest, play a crucial role in drug development. Researchers explore their potential as building blocks for constructing novel pharmaceuticals. The piperidine ring imparts favorable pharmacokinetic properties, making it a valuable scaffold for drug design. .

Hydrogenation and Cyclization

Hydrogenation of piperidines yields saturated analogs, altering their properties. Cyclization reactions lead to fused heterocycles, expanding the chemical space. These transformations are essential for library synthesis and drug optimization.

Mechanism of Action

The mechanism of action of piperidine derivatives in pharmaceutical applications is complex and varies depending on the specific compound and its biological targets.

Safety and Hazards

Safety data sheets provide essential safety and health information on chemicals. For example, Piperidine is classified as a flammable liquid, and it’s harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.